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Compound of Interest

Compound Name: Palmitamidobutyl guanidine

Cat. No.: B15183720 Get Quote

Extensive searches of scientific literature and patent databases reveal that Palmitamidobutyl
Guanidine is not utilized as a molecular probe for cellular imaging. Instead, this compound is

consistently cited as an ingredient in cosmetic and skincare formulations. Its primary

applications appear to be in topical products aimed at improving skin appearance and providing

anti-aging effects.

While the user's request for detailed application notes and protocols for cellular imaging cannot

be fulfilled due to the lack of evidence for such use, this document will detail the known

applications of Palmitamidobutyl Guanidine and provide information on established

molecular probes that leverage similar biochemical principles, such as protein palmitoylation,

for cellular imaging.

Known Applications in Cosmetics
Palmitamidobutyl guanidine and its acetate salt are listed as ingredients in numerous patents

for cosmetic compositions. These formulations include creams, lotions, and serums. The

intended functions of these ingredients within these products are generally associated with skin

conditioning and preservation. The patents suggest a role in maintaining the stability and

efficacy of the cosmetic formulations.

Alternative Probes for Related Biological Processes
For researchers interested in cellular imaging related to the lipid modification of proteins, a key

area suggested by the "palmitamido-" part of the requested compound's name, there are
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established molecular probes available. One such area is the study of S-palmitoylation, a

reversible post-translational lipid modification of proteins.

Fluorescent probes have been developed to visualize protein palmitoylation in living cells.

These probes typically consist of a palmitate analog linked to a fluorescent dye. Once

introduced to cells, these probes are metabolized and incorporated into proteins by the cellular

machinery, allowing for the visualization of palmitoylated proteins and their localization within

cellular compartments like the Golgi apparatus.

Conceptual Workflow for a Palmitoylation-Based
Fluorescent Probe
The following diagram illustrates a generalized workflow for using a fluorescently tagged

palmitic acid analog for cellular imaging.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for a Palmitoylation-Based Fluorescent Probe
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Caption: Generalized workflow for cellular imaging using a fluorescent palmitic acid analog.
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In summary, while "Palmitamidobutyl guanidine" is a commercially used chemical, its role is

in the realm of cosmetics rather than as a tool for cellular and molecular biology research.

Researchers seeking to visualize processes related to lipid modifications are advised to consult

the literature for validated molecular probes designed for this purpose.
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[https://www.benchchem.com/product/b15183720#palmitamidobutyl-guanidine-as-a-
molecular-probe-for-cellular-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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